11,13-Dioxadispiro[4.0.4.3]tridecan-12-one

• CAS No.: 91328-29-9
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 11,13-dioxadispiro[4.0.46.35]tridecan-12-one
• InChI: InChI=1S/C11H16O3/c12-9-13-10(5-1-2-6-10)11(14-9)7-3-4-8-11/h1-8H2
• InChI Key: CGBUFSANXSXNLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C3(CCCC3)OC(=O)O2

Description

11,13-Dioxadispiro[4.0.4.3]tridecan-12-one is a chemical compound with the molecular formula C11H16O3 and a molecular weight of 196.24 g/mol . This compound is characterized by its unique spirocyclic structure, which includes two oxygen atoms and a ketone functional group.

Preparation Methods

The synthesis of 11,13-Dioxadispiro[4.0.4.3]tridecan-12-one involves multiple steps, typically starting with the formation of the spirocyclic core. Common synthetic routes include cyclization reactions that form the spirocyclic rings, followed by oxidation to introduce the ketone group. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature and pressure settings .

Chemical Reactions Analysis

11,13-Dioxadispiro[4.0.4.3]tridecan-12-one undergoes various chemical reactions, including:

Oxidation: The ketone group can be further oxidized under strong oxidizing conditions.

Reduction: The ketone group can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at positions adjacent to the oxygen atoms.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines. Major products formed from these reactions include alcohols, carboxylic acids, and substituted derivatives .

Scientific Research Applications

11,13-Dioxadispiro[4.0.4.3]tridecan-12-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex spirocyclic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 11,13-Dioxadispiro[4.0.4.3]tridecan-12-one involves its interaction with molecular targets, such as enzymes and receptors. The spirocyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. Pathways involved may include inhibition of enzyme activity or disruption of cellular processes .

Comparison with Similar Compounds

11,13-Dioxadispiro[4.0.4.3]tridecan-12-one can be compared with other spirocyclic compounds, such as spiro[4.5]decanes and spiro[4.4]nonanes. Its uniqueness lies in the presence of two oxygen atoms and a ketone group, which confer distinct chemical reactivity and biological activity. Similar compounds include:

• Spiro[4.5]decane
• Spiro[4.4]nonane
• 1,7-Dioxaspiro[5.5]undecane .